N-(benzo[d]thiazol-5-yl)-3-(methylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Compounds with benzo[d]thiazol and methylsulfonyl groups are often studied for their potential biological activities . For example, indole-benzimidazole structures have gained interest due to their anticancer properties and estrogen receptor modulatory actions .
Molecular Structure Analysis
The molecular structure of similar compounds is often analyzed using techniques like 1H NMR, 13C NMR, mass spectral and in silico docking analyses .Chemical Reactions Analysis
The chemical reactions involving similar compounds often involve interactions with biological targets, such as estrogen receptors .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds are often analyzed using techniques like 1H NMR, 13C NMR, and mass spectral analyses .Mechanism of Action
Target of Action
N-(1,3-benzothiazol-5-yl)-3-methanesulfonylbenzamide is a benzothiazole-based compound . Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . The primary target of these compounds is the DprE1 enzyme, which plays a crucial role in the cell wall biosynthesis of Mycobacterium tuberculosis .
Mode of Action
The interaction of N-(1,3-benzothiazol-5-yl)-3-methanesulfonylbenzamide with its target, the DprE1 enzyme, results in the inhibition of the enzyme’s activity . This inhibition disrupts the cell wall biosynthesis of Mycobacterium tuberculosis, leading to the bacterium’s death .
Biochemical Pathways
The action of N-(1,3-benzothiazol-5-yl)-3-methanesulfonylbenzamide affects the biochemical pathway responsible for the synthesis of the cell wall of Mycobacterium tuberculosis . By inhibiting the DprE1 enzyme, the compound disrupts this pathway, leading to downstream effects such as the disruption of cell wall formation and ultimately, the death of the bacterium .
Result of Action
The molecular and cellular effects of N-(1,3-benzothiazol-5-yl)-3-methanesulfonylbenzamide’s action include the inhibition of the DprE1 enzyme and the disruption of the cell wall biosynthesis of Mycobacterium tuberculosis . These effects lead to the bacterium’s death, demonstrating the compound’s potential as an anti-tubercular agent .
Advantages and Limitations for Lab Experiments
One of the significant advantages of N-(benzo[d]thiazol-5-yl)-3-(methylsulfonyl)benzamide is that it is relatively easy to synthesize, making it readily available for scientific research. However, one of the limitations of this compound is that it can be challenging to work with due to its low solubility in water.
Future Directions
There are several potential future directions for research on N-(benzo[d]thiazol-5-yl)-3-(methylsulfonyl)benzamide. One area of research is to investigate the potential of this compound as a therapeutic agent for various types of cancer. Another area of research is to explore the potential of this compound as an anti-inflammatory agent for the treatment of inflammatory diseases. Additionally, future research could focus on improving the solubility of this compound to make it easier to work with in lab experiments.
Synthesis Methods
The synthesis of N-(benzo[d]thiazol-5-yl)-3-(methylsulfonyl)benzamide involves a series of chemical reactions. The first step is the condensation of 2-aminobenzenethiol with 2-chlorobenzoyl chloride to form 2-(benzo[d]thiazol-5-yl)benzoic acid. The second step involves the reaction of 2-(benzo[d]thiazol-5-yl)benzoic acid with methylsulfonyl chloride to form this compound.
Scientific Research Applications
N-(benzo[d]thiazol-5-yl)-3-(methylsulfonyl)benzamide has been extensively studied for its potential applications in various fields of scientific research. One of the significant applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can induce apoptosis in cancer cells. This compound has also been studied for its potential use as an anti-inflammatory agent.
properties
IUPAC Name |
N-(1,3-benzothiazol-5-yl)-3-methylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O3S2/c1-22(19,20)12-4-2-3-10(7-12)15(18)17-11-5-6-14-13(8-11)16-9-21-14/h2-9H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAOCQPOARBQQEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=CC3=C(C=C2)SC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.